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Compound of Interest

Compound Name:
Methyl 2-formyl-1H-indole-5-

carboxylate

CAS No.: 880360-85-0

Cat. No.: B3162730

Get Quote

Reproducibility Guide: Methyl 2-formyl-1H-indole-5-carboxylate

Executive Summary
Methyl 2-formyl-1H-indole-5-carboxylate (CAS: 880360-85-0*) is a critical building block for

the synthesis of indole-based therapeutics, particularly PARP and kinase inhibitors. Its

structural value lies in the orthogonal reactivity of the C2-formyl group (for

condensation/amination) and the C5-ester (for late-stage diversification).

The Reproducibility Crisis: The most common failure mode in working with this compound is

regioisomer confusion. Standard formylation protocols (e.g., Vilsmeier-Haack) inherently target

the C3 position, yielding the wrong isomer (Methyl 3-formyl-1H-indole-5-carboxylate). This

guide establishes the Selenium Dioxide (SeO₂) Oxidation of the 2-methyl precursor as the only

robust, self-validating route to the C2-formyl target.

Part 1: The Regioselectivity Trap (Expertise & Logic)
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To ensure reproducibility, one must understand the mechanistic divergence of indole

functionalization. Indoles are electron-rich heterocycles that undergo electrophilic aromatic

substitution preferentially at C3 due to the stability of the intermediate cation.

Path A (The Trap): Attempting to formylate Methyl indole-5-carboxylate using Vilsmeier-

Haack reagents (

) will exclusively yield the C3-formyl product.

Path B (The Solution): The C2-formyl group must be installed via oxidation of a pre-existing

C2-methyl group. This requires starting with Methyl 2-methyl-1H-indole-5-carboxylate.

Pathway Visualization
The following diagram illustrates the divergent synthesis pathways and the critical decision

point for researchers.
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(Unsubstituted C2/C3)

Vilsmeier-Haack
(POCl3 / DMF)

Electrophilic Attack

Methyl 2-methyl-1H-indole-5-carboxylate
(C2-Methyl Precursor)

Riley Oxidation
(SeO2 / Dioxane)

Allylic Oxidation

C3-Formyl Isomer
(WRONG TARGET)

Favors C3 (Electronic Control)

Methyl 2-formyl-1H-indole-5-carboxylate
(CORRECT TARGET)

Selects Activated Methyl

Click to download full resolution via product page

Figure 1: Mechanistic divergence in indole formylation. Path A (Yellow) leads to the incorrect

C3 isomer. Path B (Green) successfully yields the C2 target.

Part 2: The Gold Standard Synthesis Protocol
Objective: Synthesis of Methyl 2-formyl-1H-indole-5-carboxylate via SeO₂ oxidation. Starting

Material: Methyl 2-methyl-1H-indole-5-carboxylate (CAS: 57663-18-0).
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Reagents & Equipment
Substrate: Methyl 2-methyl-1H-indole-5-carboxylate (1.0 eq).

Oxidant: Selenium Dioxide (

), 1.2–1.5 eq.

Solvent: 1,4-Dioxane (wet, containing 2-5%

) or Xylene.

Safety:

is toxic and a severe irritant. Use a fume hood.[1]

Step-by-Step Methodology
Setup: In a round-bottom flask equipped with a reflux condenser, dissolve the starting

material (e.g., 5.0 g) in 1,4-dioxane (50 mL).

Addition: Add

(1.2 eq) in a single portion.

Note: The addition of a small amount of water (1-2 mL) helps dissolve

and accelerates the reaction, preventing over-oxidation to the carboxylic acid.

Reaction: Heat the mixture to reflux (100°C) for 2–4 hours.

Monitoring: Monitor by TLC (Hexane/EtOAc 2:1). The aldehyde product is typically more

polar than the methyl precursor but less polar than the carboxylic acid byproduct.

Workup (Critical for Purity):

Filter the hot reaction mixture through a pad of Celite to remove the black selenium metal

precipitate.

Wash the Celite pad with hot dioxane or EtOAc.
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Concentrate the filtrate under reduced pressure.[1]

Purification: Recrystallize from Ethanol/Water or purify via flash column chromatography (

, 0-30% EtOAc in Hexanes).

Yield Expectation: 65–80%.[2]

Quality Check:

NMR should show a singlet aldehyde proton around

9.8–10.2 ppm.

Part 3: Comparative Analysis & Data
This section objectively compares the target compound against its common isomers and

analogs to assist in experimental design.

Table 1: Structural & Performance Comparison
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Feature
Methyl 2-formyl-1H-

indole-5-carboxylate

(Target)

Methyl 3-formyl-1H-

indole-5-carboxylate

(Isomer)

Ethyl 2-formyl-1H-

indole-5-carboxylate

(Analog)

Synthesis Route
SeO₂ Oxidation of 2-

Me precursor

Vilsmeier-Haack of 5-

ester precursor

SeO₂ Oxidation of 2-

Me precursor

Reaction Difficulty
Moderate (requires

toxic oxidant)

Low (standard

reagents)
Moderate

Aldehyde Reactivity
High (Less sterically

hindered)

Moderate (Steric bulk

from benzene ring)
High

Solubility (Organic)
Moderate (MeOH,

DCM, DMSO)
Moderate

High (Better for

lipophilic reactions)

Stability

Prone to air oxidation

(store under

)

Stable Prone to air oxidation

Primary Use
Specific kinase/PARP

inhibitors

General indole

functionalization

When higher solubility

is required

Why Choose the Methyl Ester?
The methyl ester is often preferred in early-stage discovery because it provides a distinct NMR

signal (singlet ~3.9 ppm) that does not overlap with the complex multiplets often found in drug-

like molecules, simplifying structural verification.

Part 4: Downstream Application (Validation)
To validate the quality of the synthesized aldehyde, a standard Reductive Amination is the most

reliable test. Impurities (e.g., residual Se or carboxylic acid) will drastically lower the yield of this

step.

Protocol: Reductive Amination with Morpholine

Imine Formation: Dissolve Methyl 2-formyl-1H-indole-5-carboxylate (1.0 eq) and

Morpholine (1.2 eq) in DCE (Dichloroethane). Add catalytic Acetic Acid (1 drop). Stir for 1
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hour.

Reduction: Add Sodium Triacetoxyborohydride (

, 1.5 eq) at room temperature. Stir for 4–16 hours.

Validation: Quench with saturated

. Extract with DCM.

Success Criteria: Clean conversion to the amine. If the reaction stalls at the imine or

shows decomposition, the starting aldehyde likely contains selenium contaminants or

carboxylic acid.

Part 5: Troubleshooting
Symptom Probable Cause Corrective Action

Low Yield (<40%)
Over-oxidation to carboxylic

acid.

Reduce reaction time; ensure

water content in dioxane is

<5%; reduce SeO₂ equivalents

to 1.1.

Black Precipitate in Product Colloidal Selenium.

Filter through a double pad of

Celite/Activated Charcoal.

Treat filtrate with aqueous

sodium thiosulfate.

Starting Material Remains Old/Inactive SeO₂.

SeO₂ is hygroscopic and

deactivates. Use fresh reagent

or sublime old stock before

use.

Wrong Isomer (C3) Used Vilsmeier conditions.

STOP. You cannot convert the

C3 isomer to C2. Restart with

2-methyl precursor and SeO₂.
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BLD Pharm.Methyl 2-formyl-1H-indole-5-carboxylate Product Data (CAS 880360-85-0).

[3]Link(Note: Verify structure via InChI/SMILES as CAS indexing varies).

Organic Syntheses.Oxidation with Selenium Dioxide: General Procedures. Org.[1][4][5][6]

Synth. 1970, 50, 77. Link

Battistuzzi, G., et al.C-2 vs C-3 Functionalization of Indoles.Scand. J. Chem.2002. (General
reference for indole regioselectivity).

BenchChem.Regioselectivity of the Vilsmeier-Haack Reaction.Link

Sigma-Aldrich.Methyl 2-methyl-1H-indole-5-carboxylate (Precursor) Product Page.Link

Disclaimer: CAS numbers for specific indole aldehyde isomers are often mislabeled in

commercial databases. Always verify the chemical structure (SMILES:

COC(=O)C1=CC2=C(NC(C=O)=C2)C=C1) rather than relying solely on the CAS number.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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